ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 3-[(4-ethoxyphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C18H20N2O4/c1-3-23-16-10-8-14(9-11-16)19-18(22)20-15-7-5-6-13(12-15)17(21)24-4-2/h5-12H,3-4H2,1-2H3,(H2,19,20,22)
• InChI Key: SRUJBYCQPLOBLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(=O)OCC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

Ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate, also known as EACB, is a chemical compound with a molecular formula of C20H22N2O4. It is a white crystalline powder that is soluble in organic solvents and is commonly used in scientific research.

Mechanism of Action

The mechanism of action of ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate involves the binding of the compound to the active site of the enzyme or protein, thereby inhibiting its activity. The binding of ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate to the active site is mediated by hydrogen bonding and other non-covalent interactions.
Biochemical and Physiological Effects:
ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate has been shown to have several biochemical and physiological effects. It has been reported to have anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate in lab experiments is its high selectivity towards certain enzymes and proteins. This allows researchers to study the specific effects of inhibiting these enzymes or proteins without affecting other cellular processes. However, one limitation of using ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate. One area of interest is the development of new synthetic methods for producing ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate and related compounds. Another area of research is the identification of new enzymes and proteins that can be targeted by ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate. Finally, the potential therapeutic applications of ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate in the treatment of various diseases, including neurodegenerative diseases, should be further explored.

Synthesis Methods

The synthesis of ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate involves the reaction of 4-ethoxyaniline with ethyl 3-amino-4-(methoxycarbonyl)benzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by recrystallization to obtain pure ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate.

Scientific Research Applications

Ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate has been widely used in scientific research as a tool to study the mechanism of action of various enzymes and proteins. It has been shown to inhibit the activity of several enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. In addition, ethyl 3-({[(4-ethoxyphenyl)amino]carbonyl}amino)benzoate has also been used as a fluorescent probe to detect the presence of certain proteins in biological samples.